Cas no 800395-57-7 (Benzenebutanoic acid,4-cyano-3-methyl-)

• Product Name: Benzenebutanoic acid,4-cyano-3-methyl-
• CAS No: 800395-57-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 712746
• PubChem ID: 12130144
• Update Time: 2025-04-19

Benzenebutanoic acid,4-cyano-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-cyano-3-methyl-
• Benzenebutanoic acid, 4-cyano-3-methyl- (9CI)
• 4-(4-Cyano-3-methylphenyl)butanoic acid
• 800395-57-7

• Inchi： 1S/C12H13NO2/c1-9-7-10(3-2-4-12(14)15)5-6-11(9)8-13/h5-7H,2-4H2,1H3,(H,14,15)
• InChI Key： VGNTVHYFHNGNSR-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC(C#N)=C(C)C=1)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1Ų